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This guide provides a comprehensive technical overview of Isopropyl Trioleyl Titanate (CAS
No. 136144-62-2), a versatile organometallic compound. Designed for researchers, material
scientists, and formulation professionals, this document delves into the core chemistry,
mechanism of action, and practical applications of this monoalkoxy titanate, moving beyond a
simple data sheet to explain the causality behind its efficacy as a premier coupling agent,
adhesion promoter, and surface modifier.

Core Chemistry: Structure and Synthesis

Isopropyl Trioleyl Titanate is an organotitanate compound characterized by a central titanium
(IV) atom coordinated to one isopropoxy group and three long-chain oleate ligands.[1] This
unique molecular architecture is the foundation of its functionality, creating an amphipathic
structure capable of bridging dissimilar materials. The short, reactive isopropoxy group
provides a binding site for inorganic surfaces, while the three long, hydrophobic oleyl chains
ensure compatibility and entanglement with organic polymer matrices.[2][3]
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The molecular formula for Isopropyl Trioleyl Titanate is Cs7H1060-Ti, and it has a molecular
weight of approximately 951.32 g/mol .[4][5]

Synthesis Pathway

The industrial synthesis of Isopropyl Trioleyl Titanate is typically achieved through a ligand
exchange reaction between a titanium alkoxide precursor, such as Titanium (IV) Isopropoxide
(TTIP), and oleic acid. The causality of this reaction lies in the greater stability of the bond
formed between titanium and the carboxylate group of oleic acid compared to the isopropoxide
ligand.

A generalized synthesis protocol is as follows:

 Titanium (IV) Isopropoxide is charged into a reaction vessel under an inert atmosphere (e.g.,
nitrogen) to prevent premature hydrolysis.[6]

o Three molar equivalents of oleic acid are slowly added to the vessel with constant agitation.

e The reaction mixture is heated to facilitate the substitution of three isopropoxide groups with
oleate groups.[6]

» The isopropanol byproduct is removed, typically through distillation, to drive the reaction to
completion.

e The resulting product is then purified to yield high-purity Isopropyl Trioleyl Titanate.[6]
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Fig. 1. Generalized synthesis workflow for Isopropyl Trioleyl Titanate.

Physicochemical Properties

The physical and chemical properties of Isopropyl Trioleyl Titanate are directly linked to its
structure and dictate its performance in various applications. The long oleyl chains render it
soluble in a wide range of non-polar organic solvents and ensure a high flash point, making it

suitable for processing with various polymers and resins.[4][7]
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Property Value Source(s)
CAS Number 136144-62-2 [1][4]
Molecular Formula Cs7H10607Ti [41051[7]
Molecular Weight 951.32 g/mol [41[5]

Wine red to light brown,
Appearance ) o [4117]
transparent viscous liquid

Density (25°C) 0.91-0.95 g/cm?3 [4]
Flash Point >100°C [4]
Decomposition Temp. 2240°C [4]

Soluble in organic solvents
Solubility (alcohols, ketones, aromatic [7]

hydrocarbons)

Mechanism of Action: The Molecular Bridge

The primary function of Isopropyl Trioleyl Titanate is to act as a "molecular bridge" at the
interface between two incompatible phases: an inorganic filler or substrate and an organic
polymer matrix.[2] This mechanism can be understood as a two-step process.

 Interaction with the Inorganic Surface: The single, sterically small isopropoxy group on the
titanium atom is the primary reaction site. In the presence of surface moisture or hydroxyl (-
OH) groups on an inorganic filler (e.g., calcium carbonate, silica, or metal oxides), the
isopropoxy group undergoes hydrolysis. This forms a reactive Ti-OH group that subsequently
condenses with the surface -OH groups, creating a strong, covalent M-O-Ti bond (where M
is a metal or silicon atom from the filler). This anchors the titanate molecule to the inorganic
surface.

« Interaction with the Organic Polymer: The three long, fatty oleyl chains are organophilic and
extend away from the filler surface into the polymer matrix. These chains physically entangle
with the polymer chains, promoting wetting and dispersion. Their non-polar nature makes
them highly compatible with polyolefins like polyethylene (PE) and polypropylene (PP), as

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://cymitquimica.com/cas/136144-62-2/
https://www.chinacouplingagents.com/organic-titnate/isopropyl-trioleyl-titanate-cas-no-136144-62.html
https://www.chinacouplingagents.com/organic-titnate/isopropyl-trioleyl-titanate-cas-no-136144-62.html
https://www.bocsci.com/isopropyl-trioleyl-titanate-cas-136144-62-2-item-83543.html
https://www.chembk.com/en/chem/Isopropyl%20trioleic%20titanate
https://www.chinacouplingagents.com/organic-titnate/isopropyl-trioleyl-titanate-cas-no-136144-62.html
https://www.bocsci.com/isopropyl-trioleyl-titanate-cas-136144-62-2-item-83543.html
https://www.chinacouplingagents.com/organic-titnate/isopropyl-trioleyl-titanate-cas-no-136144-62.html
https://www.chembk.com/en/chem/Isopropyl%20trioleic%20titanate
https://www.chinacouplingagents.com/organic-titnate/isopropyl-trioleyl-titanate-cas-no-136144-62.html
https://www.chinacouplingagents.com/organic-titnate/isopropyl-trioleyl-titanate-cas-no-136144-62.html
https://www.chinacouplingagents.com/organic-titnate/isopropyl-trioleyl-titanate-cas-no-136144-62.html
https://www.chembk.com/en/chem/Isopropyl%20trioleic%20titanate
https://www.benchchem.com/product/b1147831/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-isopropyl-trioleyl-titanate-structure-properties-and-applications
https://www.gneechem.com/info/what-is-isopropyl-trioleyl-titanate-used-for-102928311.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

well as various rubbers.[3][4] This creates a strong, flexible, and hydrophobic boundary layer
that effectively couples the two phases.
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Fig. 2: Mechanism of Isopropyl Trioleyl Titanate at the inorganic-organic interface.

Key Industrial Applications

The unique interfacial activity of Isopropyl Trioleyl Titanate makes it invaluable across several
industries.

o Coupling Agent in Composites: In filled plastics and composites, it is used to treat inorganic
fillers like calcium carbonate, talc, and kaolin.[3][4] By coupling the filler to the polymer matrix
(e.g., PP, PE), it facilitates better stress transfer from the polymer to the reinforcing filler. This
results in significant improvements in mechanical properties, including impact strength,
tensile strength, and elongation at break.[4] Furthermore, it improves the dispersion of fillers,
preventing agglomeration and leading to more homogenous and processable materials.[3]

o Adhesion Promoter in Coatings and Adhesives: When used in paints, coatings, and
adhesives, the titanate forms a durable molecular bridge between the formulation and the
substrate (metal, plastic, or wood).[2] This dramatically enhances adhesion, preventing
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peeling and delamination. The result is a more robust and weather-resistant coating with an
extended service life.[1]

o Rheology Modifier and Dispersant: In highly filled systems like plastisols, coatings, and
masterbatches, Isopropyl Trioleyl Titanate can significantly reduce the viscosity of the
composite melt.[4] By breaking down filler agglomerates and improving the wetting of the
filler by the resin, it reduces internal friction. This allows for higher filler loading levels without
compromising the material's flow properties, leading to cost savings and enhanced
performance characteristics like abrasion and corrosion resistance.[4]

Experimental Protocols and Characterization

To ensure optimal performance, the application of Isopropyl Trioleyl Titanate must be precise.
The following protocols provide a self-validating framework for its use and verification.

Protocol 1: Surface Treatment of Calcium Carbonate (CaCOs) Filler

This protocol details the treatment of an inorganic filler for incorporation into a polypropylene
(PP) matrix.

e Pre-Drying: Dry the CaCO:s filler in an oven at 110°C for 2-4 hours to remove adsorbed
moisture. The presence of some surface hydroxyl groups is necessary for the reaction, but
excess water can cause premature hydrolysis and self-condensation of the titanate.

» Dosage Calculation: The optimal loading of the titanate is typically 0.5% to 2.0% by weight of
the filler. For 1000g of CaCOs, a 1% loading requires 10g of Isopropyl Trioleyl Titanate.

e Application:

o Place the dried, cooled CaCOs (to ~80°C) into a high-speed mixer (e.g., a Henschel
mixer).

o While mixing at high speed, spray the calculated amount of Isopropyl Trioleyl Titanate,
diluted in a small amount of a suitable solvent like isopropanol for even distribution, onto
the filler.

o Continue mixing for 5-10 minutes to ensure uniform coating of the filler particles.
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o Curing/Drying: The heat generated by the high-speed mixing is often sufficient to drive the
reaction. Alternatively, the treated filler can be dried at 80-100°C for 1 hour to remove the
solvent and complete the condensation reaction.

e Compounding: The surface-treated CaCOs is now ready for compounding with the PP resin

in an extruder.
Start: Untreated CaCOs Filler

1. Dry Filler
(110°C, 2-4h)

2. Add to High-Speed Mixer

:

3. Spray Titanate Solution
(0.5-2.0% w/w)

4. Mix & Cure
(5-10 min)

End: Surface-Treated Filler
(Ready for Compounding)

Click to download full resolution via product page

Fig. 3: Experimental workflow for surface treatment of an inorganic filler.

Protocol 2: Verification by Fourier-Transform Infrared (FTIR) Spectroscopy

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1147831/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-isopropyl-trioleyl-titanate-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

FTIR analysis can be used to confirm the successful grafting of the titanate onto the filler

surface.

Sample Preparation: Prepare KBr pellets of both untreated and treated CaCOs powder.
Analysis: Acquire FTIR spectra for both samples.

Interpretation: Compare the spectra. The spectrum of the treated filler should show new
characteristic peaks corresponding to the long aliphatic chains of the oleate ligands, typically
strong C-H stretching vibrations around 2850-2960 cm~*. A reduction in the broad -OH
stretching band (around 3400 cm~1) may also be observed, indicating the reaction with
surface hydroxyls.[8]

Relevance in Advanced Formulations

While the primary applications for Isopropyl Trioleyl Titanate are in industrial materials, its
fundamental ability to modify surfaces and compatibilize dissimilar materials is highly relevant
to professionals in advanced fields, including drug development. Potential areas of exploration
include:

Modification of Pharmaceutical Excipients: Inorganic excipients like titanium dioxide (a
common opacifier and pigment) or fumed silica (a glidant) could be surface-modified. This
could enhance their dispersion in and compatibility with hydrophobic polymer matrices used
in controlled-release tablets or drug-eluting medical device coatings.

Adhesion in Transdermal Patches: Its properties as an adhesion promoter could be
investigated to enhance the bonding between the drug reservoir, the adhesive layer, and the
backing film in transdermal drug delivery systems.

Surface Treatment of Nanoparticles: For drug delivery systems utilizing inorganic
nanoparticles, surface treatment could improve their compatibility with biological systems or
prevent agglomeration in polymer-based formulations.

Safety and Handling

Isopropyl Trioleyl Titanate is an industrial chemical and requires appropriate handling
procedures.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://pure.coventry.ac.uk/ws/portalfiles/portal/64680218/Published.pdf
https://www.benchchem.com/product/b1147831/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-isopropyl-trioleyl-titanate-structure-properties-and-applications
https://www.benchchem.com/product/b1147831/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-isopropyl-trioleyl-titanate-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Hazards: It may cause skin and eye irritation.[1] Inhalation of mists should be avoided.[7]

» Personal Protective Equipment (PPE): Always wear chemical safety goggles, nitrile gloves,
and a lab coat when handling.[9]

e Handling: Use in a well-ventilated area or under a chemical fume hood.[7] Keep away from
heat, sparks, and open flames.[9] Avoid contact with water or moist air, as it is moisture-
sensitive.[10]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place,
preferably under an inert gas like nitrogen.[4] Keep away from strong oxidizing agents and
acids.[7]

Conclusion

Isopropyl Trioleyl Titanate is a highly effective and versatile organometallic compound whose
utility is rooted in its unique amphipathic chemical structure. By forming a robust molecular
bridge between inorganic and organic materials, it provides a powerful tool for enhancing the
mechanical properties of composites, the durability of coatings, and the processability of highly
filled polymer systems. Its fundamental mechanism of action offers significant potential for
innovation in advanced material formulations across a spectrum of scientific and industrial
fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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